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Compound of Interest

Compound Name: Pro-drone

Cat. No.: B1679162

The term "Pro-drone" is ambiguous and corresponds to two distinct chemical entities: a retired
insecticide with a defined chemical structure and a modern, complex skincare technology. This
guide will address both, providing a detailed technical overview for researchers, scientists, and
drug development professionals.

Part 1: Pro-drone, the Insecticide

The chemical compound historically referred to as "Pro-drone” is an insecticide, now retired. It
is a synthetic analog of juvenile hormones.

Chemical Composition and Properties

The specific chemical and physical properties of Pro-drone are summarized below.
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Property Value

CAS Registry Number 53905-38-7[1]

1-(8-Methoxy-4,8-dimethylnonyl)-4-(1-
CAS Name
methylethyl)benzene[1]

N 2-methoxy-9-(p-isopropylphenyl)-2,6-
Additional Names )
dimethylnonane[1]

Molecular Formula C21H360[1][2]

Molecular Weight 304.51 g/mol [1][2]

Percent Composition C 82.83%, H 11.92%, O 5.25%][1]
Manufacturers' Codes MV-678; Al-3-36206[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and application of Pro-drone are not readily
available in contemporary scientific literature, as this monograph has been retired[1]. The
original preparation is cited in patents DE 2536298 and US 4002769 by M. Schwarz et al.
(1976, 1977 to Stauffer)[1]. Its activity as an insect maturation inhibitor was described in the
Journal of Economic Entomology in 1974 and 1976[1].

Part 2: Pro-drone as a Peptide Delivery System

In the context of modern commercial products, particularly in the skincare industry, "Pro-drone”
refers to a targeted delivery system known as "Drone Peptide Technology"[3][4]. This is not a
single chemical compound but a sophisticated system designed to deliver active ingredients,
such as peptides, to specific skin cells[5][6]. This technology is featured in products like
Elemis's Pro-Collagen Overnight Matrix[4][6].

Conceptual Chemical Composition

The precise chemical composition of this technology is proprietary. However, it is conceptually
composed of a carrier system (the "drone") and an active cargo (the "peptides"”).
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Component General Chemical Nature Function

Biodegradable and
biocompatible nanocapsules,
) potentially made of polymers Encapsulates and protects the
The "Drone" (Carrier) ) ) ) ) o )
like poly(lactic-co-glycolic acid)  active ingredient.[7]
(PLGA) or lipid-based

structures.[7][8]

Surface is conjugated with Binds to specific receptors on
targeting ligands (e.g., specific  target cells (e.g., fibroblasts) to
peptides).[5][6][8] ensure targeted delivery.[5][6]

These peptides are designed

o ] to stimulate the production of
A combination of peptides, ] ] ]
] ] ) hyaluronic acid and elastin,
The "Cargo" (Active Ingredient)  such as tetrapeptides and ] )
] which helps to hydrate the skin
heptapeptides.[9] ) ] o
and improve its elasticity.[3]

[10]

Mechanism of Action: A Targeted Delivery Workflow

The "Drone Peptide Technology" functions as a "GPS for your skincare," targeting the cells
where the active ingredients are most needed|3]. This targeted approach allows for the use of
lower concentrations of active ingredients, potentially reducing irritation while maximizing
efficacy[5][6]. The process involves the drone binding to specific receptors on the target cell,
which then triggers the internalization of the drone and the release of the encapsulated
peptides.

The following diagram illustrates the proposed workflow of this targeted delivery system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Chemical
Composition of Pro-drone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679162#what-is-the-chemical-composition-of-pro-
drone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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